Methyl 6-(4-cyanobenzoyl)-6-azaspiro[2.5]octane-1-carboxylate

• IUPAC Name: methyl 6-(4-cyanobenzoyl)-6-azaspiro[2.5]octane-2-carboxylate
• InChI: InChI=1S/C17H18N2O3/c1-22-16(21)14-10-17(14)6-8-19(9-7-17)15(20)13-4-2-12(11-18)3-5-13/h2-5,14H,6-10H2,1H3
• InChI Key: XSDJDHQYMUWPHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC12CCN(CC2)C(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• CAS No.: 2034606-71-6

Description

Methyl 6-(4-cyanobenzoyl)-6-azaspiro[2.5]octane-1-carboxylate is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.342. The purity is usually 95%.
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Scientific Research Applications

Heterospirocyclic Synthons for Peptide Synthesis

The compound has been explored as a heterospirocyclic synthon, particularly in the context of dipeptide synthesis. For example, the synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate has been demonstrated, showcasing its application as a novel class of dipeptide synthons. These synthons have been successfully used in reactions with carboxylic acids and thioacids, proving their utility in peptide synthesis and the preparation of complex peptide-based structures (Suter et al., 2000).

Regioselective Cycloaddition

Research has also demonstrated the compound's utility in regioselective cycloaddition reactions. Substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates were obtained through highly regioselective 1,3-dipolar cycloaddition, illustrating the compound's potential in creating structurally diverse and complex molecular architectures (Molchanov & Tran, 2013).

Synthesis of Bridged Azabicyclic Compounds

The chemical has played a significant role in the synthesis of bridged azabicyclic compounds, leveraging radical translocation reactions. This process underscores the compound's versatility in constructing cyclic structures, which are critical in medicinal chemistry for developing new therapeutic agents (Ikeda, Kugo, & Sato, 1996).

Synthesis and Properties of Ethyl 2-oxo-4-cyano-1-oxaspiro[4,5]decane-3-carboxylate

Further research has focused on the synthesis and properties of related spirocyclic compounds, demonstrating the compound's contribution to expanding the toolkit available for organic synthesis. Such studies highlight the potential for creating novel compounds with unique properties, potentially useful in various applications from materials science to pharmaceuticals (Kuroyan, Pogosyan, & Grigoryan, 1991).